Cas no 1523647-35-9 (4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)- )

4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)-, is a heterocyclic compound featuring both thiazole and pyridine moieties, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its distinct structure allows for selective functionalization, enabling the development of biologically active molecules, particularly in agrochemical and medicinal chemistry. The presence of the 4-chloro-2-pyridinyl group enhances its reactivity in cross-coupling reactions, while the carboxylic acid functionality provides a handle for further derivatization. This compound is valued for its stability and compatibility with a range of reaction conditions, making it a reliable building block for researchers working on complex molecular architectures.

4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)- structure

1523647-35-9 structure

Product Name:4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)-

CAS No:1523647-35-9

MF:C₉H₅ClN₂O₂S

MW:240.666199445724

CID:5252013

Update Time:2025-05-21

4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chloro-2-pyridinyl)-4-thiazolecarboxylic acid (ACI)
- 4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)-
- Inchi： 1S/C9H5ClN2O2S/c10-5-1-2-11-6(3-5)8-12-7(4-15-8)9(13)14/h1-4H,(H,13,14)
- InChI Key： DTXFGQRBJPUPNM-UHFFFAOYSA-N
- SMILES： O=C(C1=CSC(C2C=C(Cl)C=CN=2)=N1)O

4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-364466-1.0g	2-(4-chloropyridin-2-yl)-1,3-thiazole-4-carboxylic acid	1523647-35-9	1.0g	$1101.0	2023-03-02
Enamine	EN300-364466-2.5g	2-(4-chloropyridin-2-yl)-1,3-thiazole-4-carboxylic acid	1523647-35-9	2.5g	$2280.0	2023-03-02
Enamine	EN300-364466-5.0g	2-(4-chloropyridin-2-yl)-1,3-thiazole-4-carboxylic acid	1523647-35-9	5.0g	$2890.0	2023-03-02
Enamine	EN300-364466-10.0g	2-(4-chloropyridin-2-yl)-1,3-thiazole-4-carboxylic acid	1523647-35-9	10.0g	$3633.0	2023-03-02

4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)- Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
4. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Additional information on 4-Thiazolecarboxylic acid, 2-(4-chloro-2-pyridinyl)-

4-Thiazolecarboxylic Acid, 2-(4-Chloro-2-Pyridinyl) - CAS No. 1523647-35-9

The compound 4-Thiazolecarboxylic Acid, 2-(4-Chloro-2-Pyridinyl), with the CAS registry number 1523647-35-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug discovery.

The structure of 4-Thiazolecarboxylic Acid, 2-(4-Chloro-2-Pyridinyl) consists of a thiazole ring fused with a pyridine ring, where the thiazole moiety is substituted with a carboxylic acid group at position 4 and a chloropyridine group at position 2. This unique structural arrangement contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of thiazole derivatives as promising candidates for the development of new therapeutic agents. For instance, research has shown that 4-Thiazolecarboxylic Acid, 2-(4-Chloro-2-Pyridinyl) exhibits significant antioxidant and anti-inflammatory activities, making it a valuable compound in the exploration of treatments for chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, the preparation of CAS No. 1523647-35-9 involves a multi-step process that typically includes the formation of the thiazole ring followed by substitution reactions to introduce the chloropyridine and carboxylic acid groups. These synthetic methods are optimized to ensure high yields and purity, which are critical for downstream applications in pharmaceutical research.

The compound's solubility properties are another area of interest for researchers. Studies have demonstrated that 4-Thiazolecarboxylic Acid, 2-(4-Chloro-2-Pyridinyl) exhibits moderate solubility in polar solvents, which is advantageous for its use in various biochemical assays and pharmacokinetic studies.

Furthermore, computational chemistry techniques have been employed to investigate the molecular interactions of CAS No. 1523647-35-9 with potential biological targets. These studies provide insights into its binding affinity and selectivity, which are essential for understanding its mechanism of action and optimizing its therapeutic potential.

In conclusion, 4-Thiazolecarboxylic Acid, 2-(4-Chloro-2-Pyridinyl) (CAS No. 1523647-35-9) is a versatile compound with promising applications in drug discovery and development. Its unique structure, coupled with its biological activities and favorable chemical properties, positions it as a valuable tool in advancing medical research.